![molecular formula C20H29N3O3S B2493107 N1-(4-ethoxyphenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide CAS No. 2034507-88-3](/img/structure/B2493107.png)
N1-(4-ethoxyphenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
Synthesis of related compounds typically involves complex organic reactions, including nucleophilic substitution, amidation, and use of carbenoids for introducing specific functional groups. For instance, studies on similar structures have demonstrated the feasibility of nucleophilic displacement in heterocyclic rings and subsequent modifications to introduce desired substituents (Katoch-Rouse & Horti, 2003). These processes are crucial for the synthesis of compounds with specific biological activities.
Molecular Structure Analysis
The molecular and crystal structures of compounds within this chemical family can be determined by X-ray diffraction analysis, revealing the influence of intramolecular and intermolecular hydrogen bonds on the conformation and packing of molecules in crystals (Kuleshova & Khrustalev, 2000). Such structural analyses are fundamental for understanding the compound's reactivity and interaction with biological targets.
Chemical Reactions and Properties
Compounds with similar backbones to N1-(4-ethoxyphenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide are involved in a variety of chemical reactions, including acid-catalyzed rearrangements and interactions with receptors through specific binding mechanisms (Mamedov et al., 2016). These reactions are essential for the modification and optimization of the compound for specific uses.
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystalline structure, are determined through analytical methods such as NMR spectroscopy and X-ray crystallography. For compounds within this class, detailed structural characterization provides insights into their stability and reactivity (Serbest et al., 2010).
Chemical Properties Analysis
Chemical properties, such as reactivity with various reagents, stability under different conditions, and potential for forming derivatives, are crucial for understanding how these compounds can be utilized in chemical synthesis and potential therapeutic applications. Investigations into the synthesis, characterization, and reactions of related compounds offer valuable information on their chemical behavior (Pimenova et al., 2003).
Scientific Research Applications
Neuropharmacological Research
Compounds with structures similar to "N1-(4-ethoxyphenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide" could be investigated for their potential neuropharmacological effects. For instance, compounds with piperidine and oxalamide groups have been studied for their interactions with various neurotransmitter systems, including serotonin and dopamine receptors, which could make them potential candidates for exploring treatments for neurological disorders or psychiatric conditions (Roberts et al., 1998).
Cancer Research
The presence of specific functional groups like ethoxyphenyl and piperidinyl could suggest potential applications in cancer research. Similar compounds have been investigated for their ability to inhibit key enzymes or signaling pathways involved in cancer progression. For example, aromatase inhibitors, which often contain piperidine or related structures, have been studied for their potential in treating hormone-dependent cancers, such as breast cancer (Hartmann & Batzl, 1986).
properties
IUPAC Name |
N'-(4-ethoxyphenyl)-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O3S/c1-2-26-18-5-3-16(4-6-18)22-20(25)19(24)21-13-15-7-10-23(11-8-15)17-9-12-27-14-17/h3-6,15,17H,2,7-14H2,1H3,(H,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQDUFGCZBICIAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C(=O)NCC2CCN(CC2)C3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(4-ethoxyphenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.